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FAQs on Anacetrapib and Blood Pressure

e Did anacetrapib increase blood pressure in clinical trials? No. Multiple clinical studies consistently
showed that anacetrapib did not lead to any significant increase in blood pressure [1] [2] [3]. This was

a key finding that differentiated it from torcetrapib.

e How does anacetrapib's blood pressure profile compare to torcetrapib's? The adverse blood
pressure effects of torcetrapib are believed to be due to off-target, compound-specific effects that
stimulated aldosterone production [4] [3]. Non-clinical data indicated that anacetrapib did not
stimulate aldosterone release, even at high concentrations [5]. This supports the hypothesis that the

blood-pressure-raising effect is not a class-wide effect of CETP inhibition [3].

e What was the specific blood pressure data from the major outcomes trial (REVEAL)? In the
large REVEAL outcomes study, anacetrapib produced very small increases in systolic and diastolic
blood pressures of 0.7 mmHg and 0.3 mmHg, respectively. The study concluded there was no

statistically significant increase in serious adverse events attributed to hypertension [6].

Summary of Key Clinical Trial Data
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The table below summarizes quantitative data on blood pressure and related safety parameters from pivotal

anacetrapib trials.

Trial (Phase) Patient Population Treatr_nent Key Blood Pressure & Safety Findings
Duration
Phase | 50 patients with 28 days; 10 No significant effect on 24-h ambulatory BP.
Studies [1] dyslipidemia; 22 days Difference vs. placebo: SBP: +0.60 mmHg
healthy individuals (crossover) (90% CI -1.54 to 2.74); DBP: +0.47 mmHg
(90% CI -0.90 to 1.84).
DEFINE 1,623 patients with 76 weeks No significant difference in mean change
(Phase lll) [2] CHD or CHD risk- from baseline in SBP (+0.2 mmHg, p=0.83)
equivalents or DBP (+0.0 mmHg, p=0.96) vs. placebo.
No significant differences in serum
electrolytes or aldosterone levels.
REVEAL 30,449 patients with Median 4.1 Small increases in BP: SBP: +0.7 mmHg;
(Outcomes) atherosclerotic years DBP: +0.3 mmHg. No statistically significant

[6]

vascular disease

increase in serious hypertension events.

Experimental Protocols for Blood Pressure Monitoring

For researchers designing preclinical or clinical studies, the following methodologies from the cited trials

can serve as a reference.

1. Protocol for 24-Hour Ambulatory Blood Pressure Monitoring This method was used in Phase I studies

to detect any potential off-target effects on blood pressure [1] [3].

¢ Study Design: Randomized, double-blind, placebo-controlled, crossover design.

e Population: Healthy participants.
¢ Intervention: 150 mg anacetrapib or matching placebo once daily, administered with a meal.
¢ Duration: 10 days for each treatment period, with a washout period of at least 14 days between

crossovers.

e Measurement: Continuous 24-hour ambulatory blood pressure monitoring was performed on the day
before treatment started (baseline, day -1) and on the last day of treatment (day 10) [1].
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e Analysis: Comparison of least-squares mean differences between the anacetrapib and placebo
groups on day 10.

2. Protocol for Long-Term Blood Pressure and Safety Monitoring This methodology was employed in

the large Phase III DEFINE and REVEAL trials [6] [2].

¢ Study Design: Randomized, double-blind, placebo-controlled, parallel-group design.
¢ Population: Patients with established coronary heart disease (CHD) or at high risk for CHD.
¢ Intervention: 100 mg anacetrapib or matching placebo once daily, added to background statin
therapy.
e Duration: Long-term (76 weeks in DEFINE, ~4 years in REVEAL).
e Measurements:
o Vital Signs: Sitting blood pressure measured at clinic visits.
o Laboratory Tests: Serum electrolytes (sodium, potassium, chloride, bicarbonate) and
aldosterone levels.
o Adjudicated Events: All cardiovascular serious adverse events and deaths were reviewed by
an independent, blinded committee [2].
¢ Analysis: Comparison of mean changes from baseline in blood pressure and laboratory parameters
between treatment groups. Statistical analysis of the incidence of pre-specified cardiovascular
endpoints.

Mechanism of Action & Safety Differentiation

The following diagram illustrates the proposed differential mechanisms of anacetrapib and torcetrapib

concerning blood pressure regulation, based on the available research.
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To cite this document: Smolecule. [Anacetrapib blood pressure effects management]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548849#anacetrapib-blood-

pressure-effects-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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